Cas no 1642786-54-6 (5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid)

5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid is a heterocyclic compound featuring a fused pyrrolo-pyrazole core with a benzyl substituent and a carboxylic acid functional group. This structure imparts versatility in medicinal chemistry and drug discovery, particularly as a scaffold for designing bioactive molecules. The carboxylic acid moiety enhances solubility and provides a handle for further derivatization, while the rigid heterocyclic framework contributes to binding affinity in target interactions. Its well-defined synthetic pathway ensures reproducibility, making it a reliable intermediate for developing enzyme inhibitors or receptor modulators. The compound's balanced lipophilicity and polarity also support favorable pharmacokinetic properties in preclinical studies.

5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid structure

1642786-54-6 structure

Product Name:5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid

CAS No:1642786-54-6

MF:C₁₃H₁₃N₃O₂

MW:243.261222600937

CID:4612401

Update Time:2025-06-23

5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid
- Inchi： 1S/C13H13N3O2/c17-13(18)12-10-7-16(8-11(10)14-15-12)6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,14,15)(H,17,18)
- InChI Key： HBFGMHYTWYYGHC-UHFFFAOYSA-N
- SMILES： N1=C(C(O)=O)C2CN(CC3=CC=CC=C3)CC=2N1

5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM332056-1g	5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid	1642786-54-6	95%+	1g	$1354	2021-06-16
Chemenu	CM332056-5g	5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid	1642786-54-6	95%+	5g	$4695	2021-06-16
Chemenu	CM332056-1g	5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid	1642786-54-6	95%+	1g	$833	2023-02-02
Chemenu	CM332056-5g	5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid	1642786-54-6	95%+	5g	$3334	2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1129525-1g	5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid	1642786-54-6	98%	1g	￥6500	2023-04-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1129525-5g	5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid	1642786-54-6	98%	5g	￥26001	2023-04-10

5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid Related Literature

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Additional information on 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid

5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid (CAS No. 1642786-54-6)

The compound 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid, identified by the CAS registry number 1642786-54-6, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrrolopyrazoles, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a benzyl group attached to a tetrahydropyrrolopyrazole ring system, with a carboxylic acid moiety at the 3-position. This unique combination of functional groups contributes to its intriguing chemical properties and pharmacological potential.

Recent studies have highlighted the importance of pyrrolopyrazole derivatives in drug discovery. For instance, researchers have reported that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant activities. The presence of the benzyl group in 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid is believed to enhance its bioavailability and stability in biological systems. This makes it a promising candidate for further investigation in therapeutic applications.

The synthesis of 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrrolopyrazole core. This is followed by functionalization with the benzyl group and subsequent introduction of the carboxylic acid moiety. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such compounds.

In terms of pharmacological activity, this compound has shown potential as a modulator of various cellular pathways. For example, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. Additionally, its carboxylic acid group may facilitate interactions with cellular receptors or enzymes, further enhancing its therapeutic potential.

The structural flexibility of 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid allows for extensive chemical modification. Researchers are currently exploring derivatives with different substituents to optimize pharmacokinetic properties such as solubility and bioavailability. These efforts are supported by computational modeling techniques that predict the compound's behavior in biological systems.

In conclusion, 5-Benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid (CAS No. 1642786-54-6 ) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research focusing on its synthesis optimization and biological evaluation,